Cas no 1217740-70-9 ((R)-1-(Naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (R)-1-(Naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 1217740-70-9
• MF: C₁₆H₁₈ClNO₂
• MW: 291.772623538971
• MDL: MFCD04115806
• CID: 1035907
• PubChem ID: 71463629
• Update Time: 2025-10-28

(R)-1-(Naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(Naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid hydrochloride
• (2R)-1-(naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid,hydrochloride
• (R)-1-(phthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid hydrochloride
• (R)-alpha-(2-naphthalenylmethyl)-proline-HCl
• (naphthalen-2-ylmethyl)-D-proline hydrochloride
• (2R)-1-[(naphthalen-2-yl)methyl]pyrrolidine-2-carboxylic acid hydrochloride
• DTXSID20855630
• 1217740-70-9
• 1-[(Naphthalen-2-yl)methyl]-D-proline--hydrogen chloride (1/1)
• (2R)-1-(naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid;hydrochloride
• (R)-1-(Naphthalen-2-ylmethyl)pyrrolidine-2-carboxylicacidhydrochloride

• MDL： MFCD04115806
• Inchi： 1S/C16H17NO2.ClH/c18-16(19)15-6-3-9-17(15)11-12-7-8-13-4-1-2-5-14(13)10-12;/h1-2,4-5,7-8,10,15H,3,6,9,11H2,(H,18,19);1H/t15-;/m1./s1
• InChI Key： QFAYAYHBUMZRRO-XFULWGLBSA-N
• SMILES： Cl.OC([C@H]1CCCN1CC1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 291.10300
• Monoisotopic Mass: 291.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54000
• LogP: 3.62870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (R)-1-(Naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid hydrochloride

Introduction to (R)-1-(Naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1217740-70-9)

(R)-1-(Naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid hydrochloride, identified by its CAS number 1217740-70-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The unique structural features of this molecule, particularly its chiral center and the presence of a naphthalene ring, contribute to its potential as a lead compound in the synthesis of novel therapeutic agents.

The pyrrolidine moiety in the molecular structure of (R)-1-(Naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid hydrochloride is a key pharmacophore that has been extensively investigated for its role in modulating various biological pathways. Pyrrolidine derivatives are known for their versatility in drug design, often serving as scaffolds for compounds with diverse pharmacological properties. The incorporation of a naphthalene ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in determining its bioavailability and efficacy.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved selectivity and reduced side effects compared to their racemic counterparts. The (R)-configuration of the pyrrolidine ring in this compound is particularly significant, as it imparts specific stereochemical properties that can influence its interactions with biological targets. This stereochemical specificity has been a focal point in synthetic chemistry efforts aimed at optimizing the pharmacokinetic and pharmacodynamic profiles of related compounds.

Current research in the field of medicinal chemistry has highlighted the potential of (R)-1-(Naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid hydrochloride as a precursor for developing novel therapeutic agents. Studies have demonstrated its utility in the synthesis of molecules with anti-inflammatory, analgesic, and neuroprotective properties. The naphthalene ring, in particular, has been shown to enhance binding affinity to certain biological receptors, making it an attractive feature for drug design.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, which is a crucial factor for formulation development. Enhanced solubility can lead to improved bioavailability and easier administration routes, making it more suitable for clinical applications. Additionally, the hydrochloride form can stabilize the chiral center during storage and transport, ensuring consistent pharmacological activity.

Advances in computational chemistry and molecular modeling have further facilitated the study of (R)-1-(Naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid hydrochloride. These tools have enabled researchers to predict binding interactions with target proteins and enzymes with high accuracy, providing valuable insights into potential mechanisms of action. Such computational studies are essential for guiding experimental efforts and optimizing drug candidates for preclinical and clinical development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and enantiomeric purity. Modern synthetic methodologies, including asymmetric catalysis and chiral auxiliary techniques, have been employed to achieve these objectives. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for further research.

In conclusion, (R)-1-(Naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its promising biological activities, make it a valuable candidate for further exploration in drug discovery. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a crucial role in the development of next-generation therapeutic agents.